Cas no 946211-82-1 (2-(4-{1,1'-biphenyl-4-carbonyl}piperazin-1-yl)-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine)

• Product Name: 2-(4-{1,1'-biphenyl-4-carbonyl}piperazin-1-yl)-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine
• CAS No: 946211-82-1
• MF: C₂₉H₂₉N₅O
• MW: 463.573466062546
• CID: 6021062
• PubChem ID: 27505692
• Update Time: 2025-06-10

2-(4-{1,1'-biphenyl-4-carbonyl}piperazin-1-yl)-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-{1,1'-biphenyl-4-carbonyl}piperazin-1-yl)-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine
• [4-[4-methyl-6-(4-methylanilino)pyrimidin-2-yl]piperazin-1-yl]-(4-phenylphenyl)methanone
• F2075-0250
• 2-(4-{[1,1'-biphenyl]-4-carbonyl}piperazin-1-yl)-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine
• 946211-82-1
• AKOS005010364
• [1,1'-biphenyl]-4-yl(4-(4-methyl-6-(p-tolylamino)pyrimidin-2-yl)piperazin-1-yl)methanone

• Inchi： 1S/C29H29N5O/c1-21-8-14-26(15-9-21)31-27-20-22(2)30-29(32-27)34-18-16-33(17-19-34)28(35)25-12-10-24(11-13-25)23-6-4-3-5-7-23/h3-15,20H,16-19H2,1-2H3,(H,30,31,32)
• InChI Key： INFQVWRTZXSVIX-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC(NC3=CC=C(C)C=C3)=CC(C)=N2)CC1)(C1=CC=C(C2=CC=CC=C2)C=C1)=O

Computed Properties

• Exact Mass: 463.23721057g/mol
• Monoisotopic Mass: 463.23721057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 61.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(4-{1,1'-biphenyl-4-carbonyl}piperazin-1-yl)-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine

Comprehensive Overview of 2-(4-{1,1'-biphenyl-4-carbonyl}piperazin-1-yl)-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine (CAS No. 946211-82-1)

2-(4-{1,1'-biphenyl-4-carbonyl}piperazin-1-yl)-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine (CAS No. 946211-82-1) is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its intricate molecular structure, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its piperazine and pyrimidine moieties, which are known to play critical roles in modulating biological activity. The presence of a biphenyl group further enhances its versatility, making it a candidate for targeting various enzymatic pathways.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. 2-(4-{1,1'-biphenyl-4-carbonyl}piperazin-1-yl)-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine aligns with this trend, as its structural features suggest potential interactions with protein kinases, a hot topic in oncology and inflammatory disease research. The compound's methylphenyl and pyrimidin-4-amine groups are also of interest to medicinal chemists seeking to optimize ADME properties (absorption, distribution, metabolism, and excretion) in drug candidates.

The synthesis of CAS No. 946211-82-1 involves multi-step organic reactions, often leveraging cross-coupling and amide bond formation strategies. These methods are widely discussed in academic and industrial settings, reflecting the growing emphasis on green chemistry and atom economy. Researchers frequently search for efficient synthetic routes to such compounds, highlighting the need for scalable and sustainable protocols. This compound's piperazin-1-yl linkage, in particular, is a focal point for optimizing yield and purity.

From a commercial perspective, 2-(4-{1,1'-biphenyl-4-carbonyl}piperazin-1-yl)-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine is often procured by laboratories specializing in high-throughput screening (HTS) and fragment-based drug design. Its applications extend to chemical biology studies, where it serves as a tool compound for probing signal transduction pathways. The compound's biphenyl-4-carbonyl segment is also relevant to structure-activity relationship (SAR) analyses, a key area in modern drug discovery.

As the scientific community continues to explore targeted therapies, compounds like CAS No. 946211-82-1 are likely to remain in the spotlight. Its unique combination of heterocyclic and aromatic elements positions it as a valuable scaffold for designing next-generation therapeutics. Whether in academia or industry, this compound exemplifies the intersection of chemical innovation and biological relevance, addressing some of the most pressing challenges in healthcare today.